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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
preclinical evaluation of BAY-2925976, a novel a2C-adrenoceptor antagonist developed for the
treatment of Obstructive Sleep Apnea (OSA).

Introduction

Obstructive Sleep Apnea is a prevalent sleep disorder characterized by recurrent episodes of
upper airway collapse during sleep, leading to intermittent hypoxia, sleep fragmentation, and
an increased risk of cardiovascular and metabolic comorbidities.[1] BAY-2925976 is an orally
bioavailable, central nervous system (CNS) penetrant a2C-adrenoceptor antagonist designed
to address the underlying neuromuscular impairment in OSA.[2] By blocking the a2C-
adrenoceptor, BAY-2925976 enhances noradrenergic signaling to the upper airway muscles,
thereby increasing their tone and preventing collapse during sleep.

Mechanism of Action

The a2-adrenoceptors are G-protein coupled receptors that mediate diverse physiological
effects in the cardiovascular and central nervous systems.[3] Within the CNS, the a2A and 02C
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subtypes are key presynaptic autoreceptors that provide negative feedback on noradrenaline
release.[3] The a2C-adrenoceptor is particularly important in regulating noradrenaline release
at low to moderate firing rates, characteristic of the transition to sleep.[3]

In individuals with OSA, a decrease in noradrenergic drive to the hypoglossal nerve during
sleep onset is thought to reduce the activity of the genioglossus muscle, a primary upper
airway dilator muscle.[3] This reduction in muscle tone contributes to the collapse of the upper
airway.

BAY-2925976 acts as a competitive antagonist at the a2C-adrenoceptor. By blocking this
receptor, it prevents the presynaptic feedback inhibition of noradrenaline release. This leads to
an increase in synaptic noradrenaline levels, which then stimulates postsynaptic al- and (3-
adrenoceptors on hypoglossal motoneurons. The resulting increase in neuronal activity
enhances the tone of the genioglossus and other upper airway dilator muscles, stabilizing the
airway and preventing its collapse during sleep.
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Caption: Mechanism of Action of BAY-2925976 in Obstructive Sleep Apnea.

Preclinical Data Summary
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The following tables summarize the key quantitative preclinical data for BAY-2925976.

Table 1: In Vitro Activity

Parameter Value Assay System Reference
Cellular assay for

IC50 86 nM a2C-adrenoceptor [1]
antagonism
Binding assay for

Kd 24 nM [1]

a2C-adrenoceptor

Caco-2 Permeability
Ratio (B-A/A-B)

Caco-2 cell monolayer

[1]

Table 2: In Vivo Pharmacokinetics

. . R Route of
Species Bioavailability Clearance o . Reference
Administration
Rat ~70% 1.1-1.6 L/h/kg Oral [1]
Dog ~70% 1.1 - 1.6 L/h/kg Oral [1]
Minipig ~70% 1.1-1.6 L/h/kg Oral [1]
Table 3: In Vivo Efficacy
. Duration of Route of
Animal Model Effect ] o . Reference
Action Administration
Dose-dependent
OSA Pig Model reversal of upper > 390 minutes Intraduodenal [1]

airway collapse

Experimental Protocols
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In Vitro Target Engagement and Cellular Activity

Objective: To determine the binding affinity (Kd) of BAY-2925976 for the human a2C-
adrenoceptor.

Methodology:
e Membrane Preparation:

o Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells
stably expressing the human a2C-adrenoceptor.

o Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCI, 5 mM MgCI2, pH
7.4).

o Centrifuge the homogenate at low speed to remove nuclei and debris.
o Centrifuge the supernatant at high speed to pellet the membranes.

o Resuspend the membrane pellet in assay buffer and determine protein concentration
using a BCA or Bradford assay.

e Binding Assay:

o In a 96-well plate, add membrane preparation, the radioligand (e.g., [3H]rauwolscine), and
varying concentrations of BAY-2925976.

o For non-specific binding, add a high concentration of a known a2-adrenoceptor antagonist
(e.g., yohimbine).

o Incubate at room temperature for a specified time (e.g., 60-90 minutes) to reach
equilibrium.

o Terminate the binding reaction by rapid filtration through glass fiber filters using a cell
harvester.

o Wash the filters with ice-cold wash buffer to remove unbound radioligand.
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o Measure the radioactivity retained on the filters using a liquid scintillation counter.

o Data Analysis:
o Calculate specific binding by subtracting non-specific binding from total binding.

o Plot the percentage of specific binding against the logarithm of the concentration of BAY-
2925976.

o Determine the Ki value using the Cheng-Prusoff equation.
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Caption: Workflow for a2C-Adrenoceptor Radioligand Binding Assay.
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Objective: To determine the functional potency (IC50) of BAY-2925976 in a cellular context.
Methodology:
o Cell Culture:

o Use a cell line (e.g., CHO, HEK293) stably expressing the human a2C-adrenoceptor,
which is a Gi-coupled receptor.

e CAMP Assay:
o Seed cells in a 96-well plate and allow them to adhere.
o Pre-incubate the cells with varying concentrations of BAY-2925976.

o Stimulate adenylyl cyclase with a fixed concentration of forskolin to induce cAMP
production.

o Simultaneously, add a known a2-adrenoceptor agonist (e.g., UK-14,304) to activate the Gi
pathway and inhibit cAMP production.

o Incubate for a specified time (e.g., 30 minutes) at 37°C.

o Lyse the cells and measure the intracellular cAMP levels using a commercially available
kit (e.g., HTRF, AlphaScreen, or ELISA).

o Data Analysis:
o Plot the cAMP concentration against the logarithm of the concentration of BAY-2925976.
o Normalize the data to the response in the absence of the antagonist.

o Fit the data to a four-parameter logistic equation to determine the IC50 value.

© 2026 BenchChem. All rights reserved. 7/13 Tech Support


https://www.benchchem.com/product/b15544760/docs?utm_src=pdf-body#application-notes-and-protocols-for-preclinical-studies-of-bay-2925976
https://www.benchchem.com/product/b15544760/docs?utm_src=pdf-body#application-notes-and-protocols-for-preclinical-studies-of-bay-2925976
https://www.benchchem.com/product/b15544760/docs?utm_src=pdf-body#application-notes-and-protocols-for-preclinical-studies-of-bay-2925976
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Seed cells expressing
human a2C-adrenoceptor

Pre-incubate with
BAY-2925976

Stimulate with forskolin
and an a2-agonist
Gncubate at 37°C)
Lyse cells and measure
intracellular cAMP
(Data analysis to determine ICSCD

Click to download full resolution via product page

Caption: Workflow for a2C-Adrenoceptor Functional Assay.

In Vitro ADME

Objective: To assess the intestinal permeability and potential for active efflux of BAY-2925976.
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Methodology:
e Cell Culture:

o Culture Caco-2 cells on semi-permeable filter inserts in a transwell plate for 21-28 days to
allow for differentiation and formation of a confluent monolayer with tight junctions.

o Monitor the integrity of the monolayer by measuring the transepithelial electrical resistance
(TEER).

o Permeability Assay:

o Wash the cell monolayers with transport buffer (e.g., Hanks' Balanced Salt Solution with
HEPES).

o Apical to Basolateral (A-B) Permeability: Add BAY-2925976 to the apical (upper) chamber
and fresh transport buffer to the basolateral (lower) chamber.

o Basolateral to Apical (B-A) Permeability: Add BAY-2925976 to the basolateral chamber
and fresh transport buffer to the apical chamber.

o Incubate the plates at 37°C with gentle shaking.

o Collect samples from the receiver chamber at specified time points (e.g., 30, 60, 90, 120
minutes).

o Analyze the concentration of BAY-2925976 in the samples using LC-MS/MS.
e Data Analysis:
o Calculate the apparent permeability coefficient (Papp) for both A-B and B-A directions.

o Calculate the efflux ratio (Papp(B-A) / Papp(A-B)). An efflux ratio greater than 2 suggests
active efflux.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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